Cas no 150941-87-0 (ethyl 2-amino-2-(naphthalen-1-yl)acetate)

• Product Name: ethyl 2-amino-2-(naphthalen-1-yl)acetate
• CAS No: 150941-87-0
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5170809
• PubChem ID: 3916781
• Update Time: 2025-06-08

ethyl 2-amino-2-(naphthalen-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Amino-naphthalen-1-yl-acetic acid ethyl ester
• 1-Naphthaleneacetic acid, α-amino-, ethyl ester
• ethyl 2-amino-2-(naphthalen-1-yl)acetate

• Inchi： 1S/C14H15NO2/c1-2-17-14(16)13(15)12-9-5-7-10-6-3-4-8-11(10)12/h3-9,13H,2,15H2,1H3
• InChI Key： JUADKWTZIPWOLO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(N)C1=C2C(C=CC=C2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-2-(naphthalen-1-yl)acetate

Comprehensive Overview of Ethyl 2-Amino-2-(Naphthalen-1-yl)Acetate (CAS No. 150941-87-0)

Ethyl 2-amino-2-(naphthalen-1-yl)acetate (CAS No. 150941-87-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This ester derivative, featuring a naphthalene ring and an amino acid-like structure, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique chemical properties and structural versatility make it invaluable for designing novel drug candidates, particularly in the fields of neurology and oncology.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like ethyl 2-amino-2-(naphthalen-1-yl)acetate. Researchers are exploring its potential as a building block for small-molecule inhibitors and peptide mimetics, addressing pressing questions such as: *How can this compound enhance targeted drug delivery?* or *What role does it play in sustainable synthesis?* These inquiries align with growing public interest in precision medicine and eco-friendly pharmaceuticals.

The compound’s molecular structure combines a hydrophobic naphthalene moiety with a polar amino ester group, enabling dual solubility characteristics. This balance is critical for optimizing drug bioavailability—a hot topic in pharmacokinetic studies. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to validate its purity, a recurring theme in quality control discussions across academic forums and industry publications.

In synthetic applications, CAS 150941-87-0 serves as a precursor for chiral auxiliaries and asymmetric catalysts, reflecting the demand for enantioselective synthesis methods. Its relevance to cancer research is particularly notable, with studies investigating its derivatives as potential kinase inhibitors. Such applications resonate with trending searches like *new cancer drug intermediates 2024* and *breakthroughs in chiral chemistry*.

From an industrial perspective, scalability and cost-effective production of ethyl 2-amino-2-(naphthalen-1-yl)acetate remain focal points. Innovations in continuous flow chemistry and biocatalysis are being leveraged to address these challenges, topics frequently highlighted in patent literature and webinars on chemical manufacturing. Environmental considerations also drive interest in solvent-free synthesis routes for this compound.

Regulatory compliance and safety profiles are equally critical. While not classified as hazardous, proper handling protocols for organic intermediates are emphasized in MSDS documentation, aligning with workplace safety trends. The compound’s stability under various storage conditions is another practical concern for laboratories and manufacturers.

In summary, ethyl 2-amino-2-(naphthalen-1-yl)acetate (CAS 150941-87-0) exemplifies the intersection of cutting-edge research and industrial application. Its multifaceted utility ensures continued relevance in answering modern scientific queries, from drug design algorithms to circular economy initiatives in chemical production.